Cas no 2229690-68-8 (3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2229690-68-8
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6071849
• PubChem ID: 165980241
• Update Time: 2025-05-20

3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole
• 2229690-68-8
• EN300-1779114

• Inchi： 1S/C9H11N3O2/c13-12(14)6-5-9-7-3-1-2-4-8(7)10-11-9/h5-6H,1-4H2,(H,10,11)/b6-5+
• InChI Key： WWTSPFNOFZMQPA-AATRIKPKSA-N
• SMILES： [O-][N+](/C=C/C1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole

3-(2-Nitroethenyl)-4,5,6,7-Tetrahydro-1H-Indazole (CAS No: 2229690-68-8)

The compound 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No: 2229690-68-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms in the ring structure. The presence of the nitroethenyl group at the 3-position introduces unique electronic and structural properties that make this compound particularly interesting for researchers in the field of organic chemistry and drug discovery.

Recent studies have highlighted the importance of indazoles as versatile building blocks in medicinal chemistry due to their ability to interact with various biological targets. The tetrahydroindazole moiety in this compound adds further complexity by introducing a partially saturated ring system, which can enhance the molecule's stability and bioavailability. The nitroethenyl group is known for its strong electron-withdrawing properties, which can modulate the reactivity and selectivity of the compound in different chemical environments.

One of the most promising applications of 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole lies in its potential as a precursor for more complex molecules with therapeutic value. Researchers have explored its use in synthesizing bioactive compounds that target specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can inhibit certain kinases that play a critical role in cell signaling pathways associated with tumor growth.

The synthesis of 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at the 3-position with a nitroethenyl group through methods such as nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research to improve yield and purity while maintaining the desired stereochemistry.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the indazole ring and the nitroethenyl substituent. These properties make it suitable for applications in fluorescence sensing and as a chromophore in materials science.

Another area where 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole has shown promise is in catalysis. Its ability to act as a Lewis acid or base under certain conditions makes it a potential candidate for asymmetric catalysis or organocatalysis. Recent experiments have demonstrated its effectiveness in facilitating enantioselective reactions involving alkenes and alkynes.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have indicated that it undergoes hydrolysis under alkaline conditions to form less complex products that are more readily biodegradable. This information is valuable for developing sustainable synthetic routes and waste management strategies.

In conclusion, 3-(2-nitroethenyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No: 2229690-68-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research into its chemical reactivity and biological activity. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.